Cas no 66147-21-5 (1,3,4-Oxadiazole, 2,2'-sulfonylbis[5-(3-nitrophenyl)-)

• Product Name: 1,3,4-Oxadiazole, 2,2'-sulfonylbis[5-(3-nitrophenyl)-
• CAS No: 66147-21-5
• MF: C₁₆H₈N₆O₈S
• MW: 444.335121154785
• CID: 388653
• PubChem ID: 12407275
• Update Time: 2025-04-19

1,3,4-Oxadiazole, 2,2'-sulfonylbis[5-(3-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-(3-nitrophenyl)-5-[[5-(3-nitrophenyl)-1,3,4-oxadiazol-2-yl]sulfonyl]-1,3,4-oxadiazole
• 66147-21-5
• 2,2'-Sulfonylbis[5-(3-nitrophenyl)-1,3,4-oxadiazole]
• DTXSID00496823
• 1,3,4-Oxadiazole, 2,2'-sulfonylbis[5-(3-nitrophenyl)-

• Inchi： 1S/C16H8N6O8S/c23-21(24)11-5-1-3-9(7-11)13-17-19-15(29-13)31(27,28)16-20-18-14(30-16)10-4-2-6-12(8-10)22(25)26/h1-8H
• InChI Key： IREJRPZSIBKZFF-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C2C=CC=C(C=2)[N+](=O)[O-])O1)(C1=NN=C(C2C=CC=C(C=2)[N+](=O)[O-])O1)(=O)=O

Computed Properties

• Exact Mass: 444.01243241g/mol
• Monoisotopic Mass: 444.01243241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 724
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 212Ų